Dichlone
Dichlone
Dichlone is a yellow crystalline solid dissolved in a water-emulsifiable liquid carrier. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Can easily penetrate the soil and contaminate groundwater and nearby streams. Used as a fungicide.
Dichlone, [other than liquid] appears as a yellow crystalline solid. It is a wettable powder. Can cause illness by inhalation, skin absorption and/or ingestion. Used as a herbicide.
Dichlone, [other than liquid] appears as a yellow crystalline solid. It is a wettable powder. Can cause illness by inhalation, skin absorption and/or ingestion. Used as a herbicide.
Brand Name:
Vulcanchem
CAS No.:
117-80-6
VCID:
VC20999361
InChI:
InChI=1S/C10H4Cl2O2/c11-7-8(12)10(14)6-4-2-1-3-5(6)9(7)13/h1-4H
SMILES:
C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)Cl
Molecular Formula:
C10H4Cl2O2
Molecular Weight:
227.04 g/mol
Dichlone
CAS No.: 117-80-6
Cat. No.: VC20999361
Molecular Formula: C10H4Cl2O2
Molecular Weight: 227.04 g/mol
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Specification
| Description | Dichlone is a yellow crystalline solid dissolved in a water-emulsifiable liquid carrier. Can cause illness by inhalation, skin absorption and/or ingestion. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Can easily penetrate the soil and contaminate groundwater and nearby streams. Used as a fungicide. Dichlone, [other than liquid] appears as a yellow crystalline solid. It is a wettable powder. Can cause illness by inhalation, skin absorption and/or ingestion. Used as a herbicide. |
|---|---|
| CAS No. | 117-80-6 |
| Molecular Formula | C10H4Cl2O2 |
| Molecular Weight | 227.04 g/mol |
| IUPAC Name | 2,3-dichloronaphthalene-1,4-dione |
| Standard InChI | InChI=1S/C10H4Cl2O2/c11-7-8(12)10(14)6-4-2-1-3-5(6)9(7)13/h1-4H |
| Standard InChI Key | SVPKNMBRVBMTLB-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)Cl |
| Canonical SMILES | C1=CC=C2C(=C1)C(=O)C(=C(C2=O)Cl)Cl |
| Boiling Point | Sublimes 527 °F (USCG, 1999) 275 °C at 2 mm Hg |
| Colorform | Golden yellow needles or leaflets from alcohol. |
| Melting Point | 379.4 °F (USCG, 1999) 195 °C Melting Point: greater than or equal to 188 °C /Technical Grade/ |
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